N-(2-furylmethyl)-2-(3-(4-pyridyl)(1H-1,2,4-triazol-5-yl))acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetamide
• InChI: InChI=1S/C14H13N5O2/c20-13(16-9-11-2-1-7-21-11)8-12-17-14(19-18-12)10-3-5-15-6-4-10/h1-7H,8-9H2,(H,16,20)(H,17,18,19)
• InChI Key: MSGMGGFZABLTLA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CC2=NC(=NN2)C3=CC=NC=C3
• Molecular Formula: C14H13N5O2
• Molecular Weight: 283.29 g/mol

Description

N-(2-furylmethyl)-2-(3-(4-pyridyl)(1H-1,2,4-triazol-5-yl))acetamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is a member of the 1,2,4-triazole family, which is known for its diverse biological activities such as antimicrobial, antiviral, antitumor, and anti-inflammatory properties.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Anti-exudative Activity : Derivatives of 1,2,4-triazol, including compounds related to N-(2-furylmethyl)-2-(3-(4-pyridyl)(1H-1,2,4-triazol-5-yl))acetamide, have shown considerable synthetic and pharmacological potential. A study highlighted the synthesis of new pyrolin derivatives with anti-exudative properties, suggesting the potential for developing more effective and less toxic drugs (Chalenko et al., 2019).

Structural and Medicinal Applications

• Bioisosteric Prototype Design : Research on bioisosteric prototypes of biaryl imidazolyl and triazolyl competitive histamine H2-receptor antagonists explored structural relationships and led to the development of more potent series of antagonists, indicating the versatility of triazole derivatives in medicinal chemistry (Lipinski et al., 1986).

Chemical Properties and Applications

• Rearrangement of Pyridines : A study on the rearrangement of 4-amino-3-halo-pyridines to pyridin-4-yl α-substituted acetamide products via nucleophilic aromatic substitution showcases the chemical versatility of pyridyl and triazolyl compounds, which can be relevant for synthesizing novel chemical entities (Getlik et al., 2013).

Potential Anticancer and Antimicrobial Applications

• Anticancer and Antimicrobial Screening : Certain derivatives, like N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, have been synthesized and screened for antimicrobial activities. Such compounds reveal the potential for developing new antimicrobial agents, highlighting the importance of structural diversity in drug discovery (MahyavanshiJyotindra et al., 2011).